Cas no 13417-57-7 (1H-1,2,4-Triazole, 1-(2,4-dinitrophenyl)-)

• Product Name: 1H-1,2,4-Triazole, 1-(2,4-dinitrophenyl)-
• CAS No: 13417-57-7
• MF: C₈H₅N₅O₄
• MW: 235.156400442123
• CID: 3710981
• PubChem ID: 21766422
• Update Time: 2025-04-22

1H-1,2,4-Triazole, 1-(2,4-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-(2,4-dinitrophenyl)-
• 13417-57-7
• DTXSID901279451
• 1-(2,4-Dinitrophenyl)-1H-1,2,4-triazole

• Inchi： 1S/C8H5N5O4/c14-12(15)6-1-2-7(8(3-6)13(16)17)11-5-9-4-10-11/h1-5H
• InChI Key： ZDXQHECHQBJGIP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1N1C=NC=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 235.03415366Da
• Monoisotopic Mass: 235.03415366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 122Ų